Cas no 1496746-76-9 (Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-)

• Product Name: Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-
• CAS No: 1496746-76-9
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 5939716
• PubChem ID: 79887172
• Update Time: 2025-08-05

Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-
• 1496746-76-9
• EN300-5053875
• AKOS018446532
• N-methyl-N-[(1-methylpiperidin-4-yl)methyl]carbamoyl chloride

• Inchi： 1S/C9H17ClN2O/c1-11-5-3-8(4-6-11)7-12(2)9(10)13/h8H,3-7H2,1-2H3
• InChI Key： SEWCJSGUYKOWPT-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)N(C)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 204.1029409g/mol
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 291.0±13.0 °C(Predicted)
• pka: 9.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-

Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]-: A Comprehensive Overview

The compound Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- (CAS No. 1496746-76-9) is a significant organic compound with a diverse range of applications in various industries. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and industrial chemical processes. The molecular structure of this compound is characterized by a piperidine ring substituted with a methyl group at the 1-position and a methylene group attached to the nitrogen atom, forming a tertiary amine structure. The presence of the carbamate functional group (-NCO2-) further enhances its reactivity and versatility in chemical reactions.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for the synthesis of Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]-. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, studies have shown that the use of phase-transfer catalysts can significantly improve the reaction efficiency in the synthesis of carbamates, including this compound. These findings have important implications for large-scale industrial production, where cost-effectiveness and sustainability are critical factors.

The application of Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- in agricultural chemistry has been a focal point of recent research. This compound is known to act as an intermediate in the synthesis of pesticides and herbicides. Its ability to form stable complexes with metal ions has been exploited in developing new-generation agrochemicals that exhibit enhanced efficacy and reduced environmental impact. For example, studies have demonstrated that incorporating this compound into formulations can improve the bioavailability of active ingredients, thereby reducing the required dosage and minimizing ecological risks.

In the pharmaceutical industry, Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- has found applications as an intermediate in drug synthesis. Its unique chemical properties make it an ideal candidate for modifying drug molecules to enhance their pharmacokinetic profiles. Recent research has focused on its role in the development of prodrugs, where this compound serves as a carrier to deliver active pharmaceutical ingredients (APIs) to specific target sites within the body. This approach has shown promise in improving drug efficacy while reducing side effects.

The environmental impact of Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- has also been a subject of interest among scientists. Studies have investigated its biodegradation pathways under various environmental conditions, such as soil and aquatic ecosystems. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, which is favorable for its safe disposal and minimal environmental footprint. However, further research is needed to fully understand its long-term effects on non-target organisms and ecosystems.

From a structural perspective, Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- exhibits interesting stereochemical properties due to the presence of chiral centers within its molecular framework. This has led to investigations into its enantioselective synthesis and potential applications in asymmetric catalysis. Researchers have reported successful methodologies for synthesizing enantiopure forms of this compound using chiral ligands and transition metal catalysts. These advancements open up new avenues for its use in creating chiral building blocks for complex molecule synthesis.

In conclusion, Carbamic Chloride, N-Methyl-N-[(1-Methyl-4-Piperidinyl)Methyl]- (CAS No. 1496746-76-9) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and diverse applications make it an important focus for ongoing research and development efforts. As scientific understanding continues to grow, this compound is expected to play an even more critical role in advancing modern chemistry and technology.